(2E)-N-(3-bromobenzyl)-N-(1,1-dioxidotetrahydrothiophen-3-yl)-3-(4-methylphenyl)prop-2-enamide

• Molecular Formula: C21H22BrNO3S
• Molecular Weight: 448.4 g/mol
• IUPAC Name: (E)-N-[(3-bromophenyl)methyl]-N-(1,1-dioxothiolan-3-yl)-3-(4-methylphenyl)prop-2-enamide
• InChI: InChI=1S/C21H22BrNO3S/c1-16-5-7-17(8-6-16)9-10-21(24)23(20-11-12-27(25,26)15-20)14-18-3-2-4-19(22)13-18/h2-10,13,20H,11-12,14-15H2,1H3/b10-9+
• InChI Key: YVCZWZIKPBNGDI-MDZDMXLPSA-N
• Isomeric SMILES: CC1=CC=C(C=C1)/C=C/C(=O)N(CC2=CC(=CC=C2)Br)C3CCS(=O)(=O)C3
• Canonical SMILES: CC1=CC=C(C=C1)C=CC(=O)N(CC2=CC(=CC=C2)Br)C3CCS(=O)(=O)C3

Description

This compound is an acrylamide derivative characterized by three key structural motifs:

• 1,1-Dioxidotetrahydrothiophen-3-yl (sulfone) group: A cyclic sulfone moiety that enhances polarity and metabolic stability.

Biological Activity

Molecular Structure

The molecular formula of the compound is $C_{18}H_{20}BrN_{2}O_{2S}$. Its structure includes a bromobenzyl group, a tetrahydrothiophene moiety, and an enamide functional group, which are critical for its biological activity.

Physical Properties

• Molecular Weight : 396.33 g/mol
• Melting Point : Not available
• Solubility : Not extensively characterized

Anticancer Activity

Research indicates that compounds with similar structural features to (2E)-N-(3-bromobenzyl)-N-(1,1-dioxidotetrahydrothiophen-3-yl)-3-(4-methylphenyl)prop-2-enamide exhibit anticancer properties. For instance, studies on related enamide derivatives have shown the ability to inhibit cancer cell proliferation through various mechanisms including apoptosis induction and cell cycle arrest.

While specific studies on this compound are scarce, related compounds have demonstrated mechanisms such as:

• Inhibition of Protein Kinases : Many enamine derivatives inhibit protein kinases involved in cancer progression.
• Modulation of Apoptotic Pathways : Inducing apoptosis in cancer cells through mitochondrial pathways.
• Anti-inflammatory Effects : Some derivatives exhibit anti-inflammatory properties that can contribute to their anticancer efficacy.

Case Studies

• Study on Related Compounds : A study investigated the biological activity of N-substituted enamides and found that modifications to the substituent groups significantly affected their cytotoxicity against various cancer cell lines. This suggests that (2E)-N-(3-bromobenzyl)-N-(1,1-dioxidotetrahydrothiophen-3-yl)-3-(4-methylphenyl)prop-2-enamide may also exhibit similar behavior depending on its substituents.
• In Vivo Studies : In vivo studies on structurally similar compounds have shown promising results in reducing tumor sizes in animal models. These findings indicate potential therapeutic applications for (2E)-N-(3-bromobenzyl)-N-(1,1-dioxidotetrahydrothiophen-3-yl)-3-(4-methylphenyl)prop-2-enamide in oncology.

Comparative Analysis of Related Compounds

Compound Name	Structure	Biological Activity	References
Compound A	Structure A	Anticancer, anti-inflammatory
Compound B	Structure B	Cytotoxic against breast cancer cells
Compound C	Structure C	Induces apoptosis in leukemia cells

Scientific Research Applications

Antimicrobial Activity

Recent studies have indicated that compounds similar to (2E)-N-(3-bromobenzyl)-N-(1,1-dioxidotetrahydrothiophen-3-yl)-3-(4-methylphenyl)prop-2-enamide exhibit significant antimicrobial properties. For instance, a related class of thiopyrimidine-based compounds demonstrated effective inhibition against various bacterial strains, including Klebsiella pneumoniae and Pseudomonas aeruginosa, through mechanisms that involve biofilm suppression and disruption of microbial growth pathways .

Anti-inflammatory Properties

In silico studies have suggested that derivatives of thiophenes can act as potential inhibitors of 5-lipoxygenase, an enzyme involved in inflammatory processes. The molecular docking studies indicated that these compounds could effectively bind to the enzyme's active site, thus inhibiting its function and providing a basis for developing anti-inflammatory drugs .

Anticancer Potential

Compounds with structural similarities to (2E)-N-(3-bromobenzyl)-N-(1,1-dioxidotetrahydrothiophen-3-yl)-3-(4-methylphenyl)prop-2-enamide have shown promise in cancer research. They are being investigated for their ability to induce apoptosis in cancer cells and inhibit tumor growth by targeting specific signaling pathways associated with cell proliferation and survival .

Synthesis Methodology

The synthesis of (2E)-N-(3-bromobenzyl)-N-(1,1-dioxidotetrahydrothiophen-3-yl)-3-(4-methylphenyl)prop-2-enamide typically involves a multi-step process that includes the formation of the thiophene ring followed by the introduction of the bromobenzyl and prop-2-enamide moieties. This synthetic route allows for the fine-tuning of chemical properties, enhancing its biological activity .

Structural Characterization

Characterization techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS) are employed to confirm the structure of synthesized compounds. These techniques provide detailed insights into the molecular framework, confirming the presence of key functional groups critical for biological activity .

Case Study: Antimicrobial Evaluation

A study published in Molecules evaluated a series of thiopyrimidine derivatives for their antimicrobial efficacy. The results showed that specific structural modifications led to enhanced activity against resistant bacterial strains, highlighting the importance of structure-activity relationships in drug design .

Case Study: Anti-inflammatory Activity

Research on related thiophene derivatives revealed their potential as anti-inflammatory agents through both in vitro and in vivo models. The compounds were tested for their ability to reduce inflammation markers in animal models, demonstrating significant reductions compared to control groups .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues and Substituent Variations

The following compounds share the acrylamide core but differ in substituent chemistry, influencing physicochemical and biological properties:

Compound Name	Benzyl Substituent	Acrylamide Substituent	Sulfone Group	Key Structural Differences
(2E)-N-(3-bromobenzyl)-N-(1,1-dioxidotetrahydrothiophen-3-yl)-3-(4-methylphenyl)prop-2-enamide (Target)	3-Bromo	4-Methylphenyl	Yes	Reference compound
(2E)-N-(4-Chlorobenzyl)-N-(1,1-dioxidotetrahydrothiophen-3-yl)-3-phenylacrylamide	4-Chloro	Phenyl	Yes	Chlorine vs. bromine; phenyl vs. methylphenyl
(2E)-N-(3-bromobenzyl)-N-(1,1-dioxidotetrahydrothiophen-3-yl)-3-(furan-2-yl)prop-2-enamide	3-Bromo	Furan-2-yl	Yes	Heterocyclic furan vs. aromatic methylphenyl
(2E)-N-[1-(4-Bromophenoxy)-2,2,2-trichloroethyl]-3-phenylacrylamide	4-Bromophenoxy	Phenyl	No	Trichloroethyl linker; no sulfone group

Key Observations:

• Halogen Effects : Bromine (3-bromobenzyl) offers greater hydrophobicity and van der Waals interactions compared to chlorine (4-chlorobenzyl) .
• Aromatic vs.
• Sulfone Group Impact : The sulfone moiety in the target and compounds increases polarity and oxidative stability compared to , which lacks this group .

Physicochemical and Pharmacokinetic Properties

While experimental data (e.g., logP, solubility) are absent in the evidence, inferences can be made:

• Lipophilicity : The 3-bromo and 4-methylphenyl groups in the target compound likely increase logP compared to the phenyl and furan derivatives.
• Metabolic Stability: Sulfone-containing compounds (target, ) are less prone to oxidative metabolism than non-sulfone analogs () .
• Stereoelectronic Effects : The E-configuration ensures spatial alignment of substituents, critical for binding to planar biological targets.

Similarity Analysis Using Chemoinformatics Methods

Structural similarity can be quantified using Tanimoto coefficients (binary fingerprint comparison) or substructure analysis (graph-based methods):

• Tanimoto Analysis : The target compound shares >80% similarity with analogs due to the conserved acrylamide-sulfone backbone. Lower similarity (~50%) with due to divergent substituents .
• Graph-Based Comparison : Common subgraphs include the acrylamide core and benzyl group, while differences arise in halogen/hydrogen bonding motifs (e.g., bromine vs. chlorine) .

Q & A

Basic: What synthetic methodologies are recommended for synthesizing (2E)-N-(3-bromobenzyl)-N-(1,1-dioxidotetrahydrothiophen-3-yl)-3-(4-methylphenyl)prop-2-enamide?

Answer:
A validated approach involves Pd-catalyzed cross-coupling reactions (e.g., using PdCl₂(PPh₃)₂ and CuI in acetonitrile) to construct the propargylamine intermediate, followed by hydrolysis and purification via column chromatography . Key steps include:

• Catalytic coupling : Optimize ligand-to-metal ratios (e.g., 1:1 Pd:Cu) to enhance yield.
• Hydrolysis : Use KOH in methanol/water (60°C, 3 hours) to cleave protective groups.
• Purification : Employ silica gel chromatography with gradient elution (e.g., chloroform:methanol) to isolate the product.
  For analogs, condensation reactions (e.g., nitrobenzaldehyde with amines) under reflux in ethanol/methanol are viable .

Basic: What analytical techniques are critical for structural confirmation of this compound?

Answer:

• NMR spectroscopy : Use ¹H/¹³C NMR to verify stereochemistry (e.g., E configuration via coupling constants >16 Hz for trans double bonds) and substituent positions .
• HRMS : Confirm molecular weight (e.g., [M+H]⁺ peaks) with <2 ppm error .
• X-ray crystallography : Employ SHELXL (SHELX suite) for single-crystal refinement, especially to resolve ambiguities in stereochemistry or hydrogen bonding .

Advanced: How can researchers address low yields in the final coupling step of the synthesis?

Answer:

• Catalyst screening : Test Pd(OAc)₂ or Pd(dba)₂ with ligands like XPhos to improve turnover .
• Solvent optimization : Replace acetonitrile with DMF or THF to stabilize intermediates.
• Stoichiometry adjustments : Increase amine equivalents (1.5–2.0 eq) to drive the reaction .
• Temperature control : Perform reactions under inert gas (N₂/Ar) at 80–100°C to minimize side products .

Advanced: What strategies ensure stereochemical fidelity during synthesis?

Answer:

• Chiral auxiliaries : Introduce tert-butoxycarbonyl (Boc) groups to control amine configuration .
• Asymmetric catalysis : Use chiral Pd complexes (e.g., Josiphos ligands) for enantioselective coupling .
• Dynamic resolution : Leverage pH-dependent racemization (e.g., via LiOH in methanol) to isolate desired enantiomers .

Basic: How to resolve solubility challenges in biological assays?

Answer:

• Solvent selection : Use DMSO (10–20% v/v) or DMF for stock solutions, followed by dilution in PBS .
• Surfactant addition : Incorporate Tween-80 (0.1%) or cyclodextrins to enhance aqueous solubility .
• Derivatization : Introduce polar groups (e.g., hydroxyls) via post-synthetic modification without altering core pharmacophores .

Advanced: How to interpret conflicting spectroscopic data (e.g., NMR vs. crystallography)?

Answer:

• 2D NMR : Perform COSY and NOESY to resolve overlapping signals and confirm spatial proximity of protons .
• DFT calculations : Compare experimental NMR shifts with computational models (e.g., Gaussian09) to validate assignments .
• Crystallographic validation : Use SHELXL-refined structures to cross-check bond lengths/angles against NMR-derived conformers .

Basic: What computational tools are recommended for modeling interactions with biological targets?

Answer:

• Docking software : AutoDock Vina or Schrödinger Suite for binding pose prediction.
• MD simulations : Run GROMACS or AMBER to assess stability of ligand-protein complexes .
• Pharmacophore modeling : Use MOE to identify critical interaction motifs (e.g., hydrogen bonds with the sulfone group) .

Advanced: How to optimize reaction conditions for scale-up without compromising purity?

Answer:

• Flow chemistry : Implement continuous flow reactors to enhance heat/mass transfer and reduce byproducts .
• In-line monitoring : Use FTIR or Raman spectroscopy for real-time reaction tracking.
• Crystallization control : Seed reactions with pure product crystals to direct polymorph formation .

Basic: What safety precautions are essential when handling this compound?

Answer:

• PPE : Use nitrile gloves, safety goggles, and lab coats to prevent dermal/ocular exposure .
• Ventilation : Perform reactions in fume hoods to avoid inhalation of organic vapors.
• Waste disposal : Neutralize brominated byproducts with NaHCO₃ before aqueous disposal .

Advanced: How to design analogs to improve metabolic stability?

Answer:

• Bioisosteric replacement : Substitute the bromophenyl group with trifluoromethyl to reduce CYP450 oxidation .
• Steric shielding : Introduce methyl groups ortho to the enamide to hinder enzymatic hydrolysis .
• Prodrug strategies : Mask the sulfone as a phosphonate ester for targeted release .